Cas no 1000577-70-7 (2-Bromo-6-chloro-4-(trifluoromethyl)phenyl isothiocyanate)
1000577-70-7 structure
Product Name:2-Bromo-6-chloro-4-(trifluoromethyl)phenyl isothiocyanate
CAS No:1000577-70-7
MF:C8H2BrClF3NS
MW:316.525389194489
CID:3157742
PubChem ID:26599109
Update Time:2025-04-21
2-Bromo-6-chloro-4-(trifluoromethyl)phenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-6-chloro-4-(trifluoromethyl)phenyl isothiocyanate
- 1000577-70-7
- 1-bromo-3-chloro-2-isothiocyanato-5-(trifluoromethyl)benzene
- QELJPSVIUGXLOF-UHFFFAOYSA-N
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- MDL: MFCD09878110
- Inchi: 1S/C8H2BrClF3NS/c9-5-1-4(8(11,12)13)2-6(10)7(5)14-3-15/h1-2H
- InChI Key: QELJPSVIUGXLOF-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=CC(C(F)(F)F)=C1)Cl)N=C=S
Computed Properties
- Exact Mass: 314.87319Da
- Monoisotopic Mass: 314.87319Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 44.5Ų
2-Bromo-6-chloro-4-(trifluoromethyl)phenyl isothiocyanate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
1000577-70-7 (2-Bromo-6-chloro-4-(trifluoromethyl)phenyl isothiocyanate) Related Products
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- 147951-34-6(Methanimidamide, N'-(2-bromo-4-chloro-6-methylphenyl)-N,N-dimethyl-)
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